Cas no 2229294-03-3 (3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid)

• Product Name: 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid
• CAS No: 2229294-03-3
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 6015810
• PubChem ID: 165838880
• Update Time: 2025-07-18

3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid
• 2229294-03-3
• EN300-1733381

• Inchi： 1S/C8H14N4O2/c1-8(2,5-7(13)14)3-4-12-6-9-10-11-12/h6H,3-5H2,1-2H3,(H,13,14)
• InChI Key： RCVHBYPLERMRMN-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)CCN1C=NN=N1)=O

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų

Additional information on 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid

3,3-Dimethyl-5-(1H-1,2,3,4-Tetrazol-1-yl)pentanoic Acid: A Comprehensive Overview

3,3-Dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid (CAS No. 2229294-03-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrazole moiety and a branched alkyl chain. The presence of these functional groups imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The tetrazole ring is a well-known pharmacophore in drug discovery due to its ability to enhance the potency and stability of molecules. In the case of 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid, the tetrazole moiety contributes to its high affinity for specific biological targets. The branched alkyl chain, on the other hand, influences the compound's solubility and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid in various therapeutic areas. One notable application is in the treatment of cardiovascular diseases. Research has shown that this compound exhibits potent anti-inflammatory and anti-thrombotic properties. In a study published in the Journal of Medicinal Chemistry, it was demonstrated that 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid effectively inhibits platelet aggregation and reduces inflammation in vascular tissues. These findings suggest that the compound could be developed into a novel therapeutic agent for conditions such as atherosclerosis and myocardial infarction.

Beyond cardiovascular applications, 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid has also shown promise in oncology. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines. In particular, it has been found to inhibit the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. A study published in the Cancer Research journal reported that 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid selectively targets cancer cells while sparing normal cells, making it a potential lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid have also been extensively studied. In vivo experiments have shown that this compound exhibits favorable absorption and distribution profiles. It is rapidly absorbed following oral administration and achieves therapeutic concentrations in target tissues within a few hours. Additionally, the compound demonstrates good metabolic stability and low toxicity profiles in preclinical models. These characteristics are crucial for its potential use as an oral medication.

The safety profile of 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid has been evaluated through various toxicological studies. Acute and chronic toxicity tests in animal models have revealed no significant adverse effects at therapeutic doses. Furthermore, genotoxicity studies have shown that the compound does not induce DNA damage or mutations in mammalian cells. These findings support the safety and tolerability of 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-yl)pentanoic acid, making it suitable for further clinical development.

In conclusion, 3,3-dimethyl-5-(1H-1,2,3,4-tetrazol-1-y l)pentanoic acid (CAS No. 2229294-03-3) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as cardiovascular diseases and oncology. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use. As more data becomes available from preclinical and clinical trials, 3 , 3 -dimethyl - 5 -( 1 H - 1 , 2 , 3 , 4 -tetrazol - 1 - yl ) pentanoic acid strong >is poised to make significant contributions to modern medicine.